![molecular formula C14H10ClN3OS B249863 N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea](/img/structure/B249863.png)
N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea
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Overview
Description
N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea, also known as BPU, is a synthetic compound that has been extensively studied for its potential as a therapeutic agent. BPU belongs to the class of benzothiazole ureas and has been shown to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral properties.
Mechanism of Action
The exact mechanism of action of N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea is not fully understood. However, it has been shown to inhibit the activity of tubulin, a protein that is essential for cell division. This compound binds to the colchicine-binding site of tubulin, which leads to the disruption of microtubule formation and ultimately cell cycle arrest. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to possess antiviral activity against HSV-1 and HSV-2.
Advantages and Limitations for Lab Experiments
N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea has several advantages for lab experiments. It is relatively easy to synthesize and can be easily scaled up for large-scale production. This compound has also been extensively studied for its potential as a therapeutic agent, which makes it an attractive candidate for further research. However, this compound also has some limitations for lab experiments. It has been shown to possess cytotoxicity at high concentrations, which may limit its use in certain experiments. In addition, the exact mechanism of action of this compound is not fully understood, which may make it difficult to design experiments to further elucidate its biological activity.
Future Directions
There are several future directions for research on N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea. One area of research is to further elucidate the mechanism of action of this compound. This may involve studying the interaction of this compound with tubulin and other proteins involved in cell division. Another area of research is to investigate the potential of this compound as a therapeutic agent for the treatment of cancer and other diseases. This may involve studying the efficacy of this compound in animal models and clinical trials. Finally, research may also focus on developing new derivatives of this compound with improved biological activity and reduced toxicity.
Synthesis Methods
N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea can be synthesized by reacting 2-chloroaniline with 2-aminobenzothiazole in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then reacted with urea to yield this compound. The synthesis method is relatively simple and can be easily scaled up for large-scale production.
Scientific Research Applications
N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea has been extensively studied for its potential as a therapeutic agent. It has been shown to possess antitumor activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. This compound has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, this compound has been shown to possess antiviral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2).
properties
Molecular Formula |
C14H10ClN3OS |
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Molecular Weight |
303.8 g/mol |
IUPAC Name |
1-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)urea |
InChI |
InChI=1S/C14H10ClN3OS/c15-9-5-1-2-6-10(9)16-13(19)18-14-17-11-7-3-4-8-12(11)20-14/h1-8H,(H2,16,17,18,19) |
InChI Key |
ZVRKRMYJZKNVCO-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)N=C(S2)NC(=O)NC3=CC=CC=C3Cl |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)NC(=O)NC3=CC=CC=C3Cl |
Origin of Product |
United States |
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